Cas no 142503-05-7 (2-Ethynylpyridin-3-ol)

• Product Name: 2-Ethynylpyridin-3-ol
• CAS No: 142503-05-7
• MF: C₇H₅NO
• MW: 119.120701551437
• CID: 101039
• PubChem ID: 14948576
• Update Time: 2025-04-18

2-Ethynylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Ethynylpyridin-3-ol
• 3-Pyridinol, 2-ethynyl-
• 2-Ethynyl-3-pyridinol
• ACMC-20n1k3
• AG-D-84176
• AGN-PC-0032X2
• CTK0G9687
• DTXSID80565905
• 142503-05-7
• 3-Pyridinol,2-ethynyl-(9CI)
• SCHEMBL16742535
• A920918
• LWGYRZTZPDNIFT-UHFFFAOYSA-N
• DB-365116

• MDL： MFCD18384229
• Inchi： 1S/C7H5NO/c1-2-6-7(9)4-3-5-8-6/h1,3-5,9H
• InChI Key： LWGYRZTZPDNIFT-UHFFFAOYSA-N
• SMILES： OC1C(C#C)=NC=CC=1

Computed Properties

• Exact Mass: 119.037113783g/mol
• Monoisotopic Mass: 119.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

2-Ethynylpyridin-3-ol Security Information

• Storage Condition：Sealed in dry,2-8°C